2-{2-Chloro-4-nitrophenyl}-4-{3-nitro-4-methoxybenzylidene}-1,3-oxazol-5(4H)-one
2-{2-Chloro-4-nitrophenyl}-4-{3-nitro-4-methoxybenzylidene}-1,3-oxazol-5(4H)-one
Brand Name:
Vulcanchem
CAS No.:
331956-80-0
VCID:
VC0405088
InChI:
InChI=1S/C17H10ClN3O7/c1-27-15-5-2-9(7-14(15)21(25)26)6-13-17(22)28-16(19-13)11-4-3-10(20(23)24)8-12(11)18/h2-8H,1H3/b13-6-
SMILES:
COC1=C(C=C(C=C1)C=C2C(=O)OC(=N2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl)[N+](=O)[O-]
Molecular Formula:
C17H10ClN3O7
Molecular Weight:
403.7g/mol
2-{2-Chloro-4-nitrophenyl}-4-{3-nitro-4-methoxybenzylidene}-1,3-oxazol-5(4H)-one
CAS No.: 331956-80-0
Main Products
VCID: VC0405088
Molecular Formula: C17H10ClN3O7
Molecular Weight: 403.7g/mol
| CAS No. | 331956-80-0 |
|---|---|
| Product Name | 2-{2-Chloro-4-nitrophenyl}-4-{3-nitro-4-methoxybenzylidene}-1,3-oxazol-5(4H)-one |
| Molecular Formula | C17H10ClN3O7 |
| Molecular Weight | 403.7g/mol |
| IUPAC Name | (4Z)-2-(2-chloro-4-nitrophenyl)-4-[(4-methoxy-3-nitrophenyl)methylidene]-1,3-oxazol-5-one |
| Standard InChI | InChI=1S/C17H10ClN3O7/c1-27-15-5-2-9(7-14(15)21(25)26)6-13-17(22)28-16(19-13)11-4-3-10(20(23)24)8-12(11)18/h2-8H,1H3/b13-6- |
| Standard InChIKey | XKQLKAYLZPLPNQ-MLPAPPSSSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)/C=C\2/C(=O)OC(=N2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl)[N+](=O)[O-] |
| SMILES | COC1=C(C=C(C=C1)C=C2C(=O)OC(=N2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl)[N+](=O)[O-] |
| Canonical SMILES | COC1=C(C=C(C=C1)C=C2C(=O)OC(=N2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl)[N+](=O)[O-] |
| PubChem Compound | 1722616 |
| Last Modified | Nov 11 2021 |
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